4-Bromo-6-fluoro-1H-indazol-3-amine
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a molecular hybridization strategy. Researchers have designed and synthesized a series of indazole derivatives, among which 4-Bromo-6-fluoro-1H-indazol-3-amine is a member. The synthetic route likely includes appropriate reagents and reaction conditions .
Molecular Structure Analysis
The molecular structure of This compound consists of an indazole core with bromine and fluorine substituents. The specific arrangement of atoms and bonds can be visualized using molecular modeling software or by referring to the chemical structure .
Chemical Reactions Analysis
While detailed chemical reactions involving this compound are not explicitly mentioned in the available literature, it is essential to explore its reactivity. Researchers may investigate its behavior under various conditions, such as acidic or basic environments, and its potential for functional group transformations .
Physical and Chemical Properties Analysis
Scientific Research Applications
Corrosion Inhibition
- Application : 4-Bromo-6-fluoro-1H-indazol-3-amine exhibits potential as a corrosion inhibitor. Research demonstrates its effectiveness in protecting mild steel in acidic environments, particularly hydrochloric acid. It shows high inhibition efficiency, which increases with the concentration of the inhibitor and decreases with rising temperature. This effectiveness is supported by various techniques, including weight loss measurements and electrochemical studies (Chaitra, Mohana, & Tandon, 2015).
Antimicrobial Activity
- Application : Certain derivatives of this compound demonstrate enhanced antimicrobial activity. These derivatives, particularly when functionalized with vinyl sulfonyl fluoride, show improved efficacy against Gram-positive bacteria. This enhancement is notable in comparison to the parent drugs, suggesting a promising avenue for the development of new antimicrobial agents (Leng et al., 2020).
Antitumor Activity
- Application : The compound 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, synthesized from this compound, exhibits notable antitumor activity. It shows effectiveness in inhibiting the proliferation of certain cancer cell lines, highlighting its potential in cancer research (Hao et al., 2017).
Synthesis of Aminoindazole Derivatives
- Application : this compound is a key precursor in the synthesis of various 3-aryl-1H-indazol-5-amine derivatives. These derivatives are synthesized via the Pd-catalyzed Suzuki–Miyaura cross-coupling reaction, under microwave-assisted conditions. This method is significant for the efficient production of these derivatives, which have potential applications in various fields (Wang et al., 2015).
Mechanism of Action
Target of Action
4-Bromo-6-fluoro-1H-indazol-3-amine is a heterocyclic compound that has been associated with various biological activities Similar indazole derivatives have been linked to a broad range of targets, including hiv protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors .
Mode of Action
It’s known that indazole derivatives interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and other types of molecular interactions . These interactions can lead to changes in the target’s function, potentially resulting in therapeutic effects.
Biochemical Pathways
Indazole derivatives are known to interact with a variety of biochemical pathways, depending on their specific targets . These interactions can lead to downstream effects that contribute to the compound’s overall biological activity.
Pharmacokinetics
It’s worth noting that the compound’s solubility and lipophilicity can influence its bioavailability .
Result of Action
Indazole derivatives have been associated with a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the compound’s activity .
Properties
IUPAC Name |
4-bromo-6-fluoro-1H-indazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFN3/c8-4-1-3(9)2-5-6(4)7(10)12-11-5/h1-2H,(H3,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNCJKLMJNRTBKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2N)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001294701 | |
Record name | 4-Bromo-6-fluoro-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001294701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1715912-85-8 | |
Record name | 4-Bromo-6-fluoro-1H-indazol-3-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1715912-85-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-6-fluoro-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001294701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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